Cas no 946304-65-0 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide
• CAS No: 946304-65-0
• MF: C₁₈H₁₂F₂N₄O₂S
• MW: 386.375288963318
• CID: 6407931
• PubChem ID: 16954082
• Update Time: 2025-10-28

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-ylmethyl)-1,2-oxazole-3-carboxamide
• F2450-0502
• AKOS024649255
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-5-methyl-N-(pyridin-2-ylmethyl)isoxazole-3-carboxamide
• SR-01000912865
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-methyl-N-[(pyridin-2-yl)methyl]-1,2-oxazole-3-carboxamide
• SR-01000912865-1
• 946304-65-0

• Inchi： 1S/C18H12F2N4O2S/c1-10-6-14(23-26-10)17(25)24(9-12-4-2-3-5-21-12)18-22-16-13(20)7-11(19)8-15(16)27-18/h2-8H,9H2,1H3
• InChI Key： KUIBIVYFJHJBJF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(N(C2=NC3=C(F)C=C(F)C=C3S2)CC2=NC=CC=C2)=O)=N1

Computed Properties

• Exact Mass: 386.06490314g/mol
• Monoisotopic Mass: 386.06490314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 100Ų

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide

N-(4,6-Difluoro-1,3-Benzothiazol-2-Yl)-5-Methyl-N-(Pyridin-2-Yl)Methyl-1,2-Oxazole-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 946304-65-0, known as N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its intricate structure, which combines multiple heterocyclic rings and functional groups, making it a promising candidate for various applications.

At its core, the molecule features a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole moiety. The presence of two fluorine atoms at the 4 and 6 positions of the benzothiazole ring introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the pyridine ring attached to the nitrogen atom further enhances the molecule's aromaticity and potential for hydrogen bonding interactions.

The 1,2-oxazole ring in this compound is another key structural element. This five-membered heterocycle is known for its versatility in chemical reactions and its ability to participate in various supramolecular interactions. The carboxamide group attached to the oxazole ring adds another layer of functionality, enabling the molecule to engage in amide bonds and potentially interact with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its unique combination of heterocyclic rings and functional groups makes it an ideal candidate for targeting specific biological pathways. For instance, researchers have explored its ability to inhibit certain kinases involved in cancer progression. The benzothiazole moiety has been shown to exhibit potent anti-inflammatory properties, while the pyridine ring contributes to improved solubility and bioavailability.

In addition to its medicinal applications, this compound has also been investigated for its potential use in advanced materials. The molecule's ability to form stable supramolecular assemblies makes it a promising candidate for applications in nanotechnology and organic electronics. For example, its oxazole ring can facilitate π–π interactions, which are crucial for constructing ordered nanostructures.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The synthesis begins with the preparation of the benzothiazole core through a condensation reaction between o-aminothiophenol and aldehyde derivatives. Subsequent steps involve introducing the fluorine atoms at specific positions and attaching the pyridine and oxazole moieties through nucleophilic substitutions or coupling reactions.

One of the most intriguing aspects of this compound is its potential for further modification. By altering substituents on the benzothiazole or pyridine rings, chemists can fine-tune its properties for specific applications. For instance, replacing fluorine atoms with other halogens or electron-donating groups could significantly impact its electronic characteristics and reactivity.

In conclusion, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-3-carboxamide represents a remarkable example of modern organic synthesis. Its complex structure endows it with a wide range of functional properties that make it a valuable tool in both medicinal chemistry and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing these fields.